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Compound of Interest

Compound Name: 2,5-Dichlorophenol

Cat. No.: B122974 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 2,5-Dichlorophenol

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2,5-Dichlorophenol (2,5-DCP), tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Descriptors
2,5-Dichlorophenol is a chlorinated aromatic organic compound.[1] It is a dichlorophenol with

chloro substituents at positions 2 and 5.[2][3] This compound is recognized by several

identifiers across various chemical databases and regulatory bodies.
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Identifier Value Source(s)

IUPAC Name 2,5-dichlorophenol [2][4][5]

CAS Number 583-78-8 [2][6][7]

Molecular Formula C₆H₄Cl₂O [1][2][4][5][8][9][10]

Molecular Weight 163.00 g/mol [1][2][4][7][8][9][10][11]

InChI Key
RANCECPPZPIPNO-

UHFFFAOYSA-N
[2][4][5][7]

SMILES C1=CC(=C(C=C1Cl)O)Cl [2][5][7]

EC Number 209-520-4 [2][7][12]

UN Number 2020 [2][12]

Physical and Chemical Properties
2,5-Dichlorophenol presents as colorless crystals or a white crystalline solid with a

characteristic phenolic odor.[1] It is a crucial intermediate in the synthesis of various chemicals,

including dyes, resins, and pesticides.[1][9]

Tabulated Physical Properties
The following table summarizes the key physical and chemical properties of 2,5-
Dichlorophenol for easy reference and comparison.
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Property Value Source(s)

Appearance

Prisms (from benzene,

petroleum ether) or white

crystals.

[1][2][3][13]

Melting Point 54-58 °C
[1][5][7][8][9][14][15][16][17]

[18][19]

Boiling Point 211-222 °C
[1][7][8][12][14][15][16][17][18]

[19]

Water Solubility
2000 mg/L at 25 °C; 3 g/L at 20

°C
[2][3][8][15][20]

logP (Octanol/Water Partition

Coefficient)
3.06 [1][2][15]

Vapor Pressure 0.06 mmHg [1][2][21]

Vapor Density 5.6 (air = 1) [1][2]

pKa 7.51 - 7.53 [1][2]

Density 1.5 ± 0.1 g/cm³ [8]

Flash Point 100 °C [15][19]

Odor Threshold 30-33 µg/L in water [1][2][3]

Taste Threshold 0.5 µg/L in water [1][2][3]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of 2,5-
Dichlorophenol.

¹H NMR (300 MHz, CDCl₃): The proton NMR spectrum shows signals at approximately δ

7.21 (d), 7.03 (d), 6.86 (dd), and a broad signal for the hydroxyl proton around 5.60 ppm.[1]

The coupling constants are J(A,C) = 8.5 Hz, J(B,C) = 2.4 Hz, and J(A,B) = 0.3 Hz.[1]
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Infrared (IR) Spectroscopy: The vapor phase IR spectrum is available for 2,5-
Dichlorophenol.[1] Key absorptions are expected for the O-H stretch, C-O stretch, C=C

aromatic ring stretches, and C-Cl stretches.[1]

Experimental Protocols
Synthesis of 2,5-Dichlorophenol
A common method for synthesizing 2,5-Dichlorophenol involves the hydrolysis of 2,5-

dichloroaniline.[1][22] Another prominent synthesis route starts from p-dichlorobenzene.[1][23]

Protocol via Hydrolysis of 2,5-dichloroaniline:

Premixing: 2,5-dichloroaniline is used as the raw material with an inorganic acid aqueous

solution serving as the hydrolytic agent and solvent. The components are heated and

premixed at normal pressure to ensure the complete dissolution of 2,5-dichloroaniline.[22]

Hydrolysis: The resulting solution is hydrolyzed in the presence of an inert gas under high

temperature and high pressure.[22]

Separation: After the hydrolysis is complete, the reaction solution is cooled and the pressure

is reduced. The solution is then allowed to stand for layering to separate the organic phase,

which is the 2,5-dichlorophenol.[22]

Protocol via p-dichlorobenzene:

Friedel-Crafts Acylation: p-dichlorobenzene undergoes a Friedel-Crafts acylation reaction

with acetyl chloride in the presence of aluminum trichloride to produce 2,5-

dichloroacetophenone.[23]

Baeyer-Villiger Oxidation: The 2,5-dichloroacetophenone is then subjected to a Baeyer-

Villiger oxidation reaction with a peroxide (e.g., hydrogen peroxide) at room temperature in

the presence of a catalyst to yield 2,5-dichlorophenyl acetate.[1][23]

Hydrolysis: Finally, the 2,5-dichlorophenyl acetate is hydrolyzed with an inorganic aqueous

alkali under reflux conditions to obtain 2,5-dichlorophenol.[23]

Determination of Melting Point
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The melting point of a crystalline solid like 2,5-Dichlorophenol can be determined using the

capillary tube method.

Sample Preparation: A small amount of finely powdered, dry 2,5-Dichlorophenol is packed

into a capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate.

Observation: The temperature at which the substance starts to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting point range.

Visualizations
The following diagrams illustrate key processes and relationships related to 2,5-
Dichlorophenol.
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Synthesis of 2,5-Dichlorophenol

p-Dichlorobenzene + Acetyl Chloride

Friedel-Crafts Acylation
(AlCl3 catalyst)

2,5-Dichloroacetophenone

Baeyer-Villiger Oxidation
(Peroxide, catalyst)

2,5-Dichlorophenyl Acetate

Hydrolysis
(Inorganic Alkali)

2,5-Dichlorophenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,5-Dichlorophenol from p-dichlorobenzene.
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Physical State of 2,5-Dichlorophenol vs. Temperature

Physical States

Solid State Liquid State Gaseous State

< 54-58 °C

Below Melting Point

54-58 °C to 211-222 °C

Between Melting and Boiling Points

> 211-222 °C

Above Boiling Point

Conceptual Setup for Melting Point Determination

Melting Point Apparatus

Heating Block

Controlled Heat Source

Thermometer / Digital Sensor

Temperature Readout

heats

Magnifying Lens

Light Source

Researcher

allows observation by

provides reading to

Capillary Tube

Packed 2,5-DCP Sample

is placed in is viewed through

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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